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molecular formula C12H16BrNO B8546948 N-(2-(3-bromophenyl)ethyl)-2-methylpropanamide

N-(2-(3-bromophenyl)ethyl)-2-methylpropanamide

Cat. No. B8546948
M. Wt: 270.17 g/mol
InChI Key: FBICACMAYZPWSJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06504031B1

Procedure details

A solution of 2-(3-bromophenyl)ethylamine (3.0 g) in dichloromethane (180 mL) at room temperature was treated sequentially with triethylamine (7.0 mL), DMAP (10 mg), and a solution of 2-methylpropanoyl chloride(1.52 mL) in dichloromethane (30 mL). The mixture was stirred for 3 hours, quenched with N1,N2-dimethyl-1,2-ethanediamine, washed sequentially with 0.5M HCl, water, and brine, dried (MgSO4), filtered, and concentrated to provide the desired product.
Name
2-(3-bromophenyl)ethylamine
Quantity
3 g
Type
reactant
Reaction Step One
Name
triethylamine
Quantity
7 mL
Type
reactant
Reaction Step One
Name
dichloromethane
Quantity
180 mL
Type
solvent
Reaction Step One
Name
DMAP
Quantity
10 mg
Type
catalyst
Reaction Step One
Name
2-methylpropanoyl chloride
Quantity
1.52 mL
Type
reactant
Reaction Step Two
Name
dichloromethane
Quantity
30 mL
Type
solvent
Reaction Step Three
Name
desired product

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[CH:3]=[C:4]([CH2:8][CH2:9][NH2:10])[CH:5]=[CH:6][CH:7]=1.C(N(CC)CC)C.[CH3:18][CH:19]([CH3:23])[C:20](Cl)=[O:21]>ClCCl.CN(C1C=CN=CC=1)C>[Br:1][C:2]1[CH:3]=[C:4]([CH2:8][CH2:9][NH:10][C:20](=[O:21])[CH:19]([CH3:23])[CH3:18])[CH:5]=[CH:6][CH:7]=1

Inputs

Step One
Name
2-(3-bromophenyl)ethylamine
Quantity
3 g
Type
reactant
Smiles
BrC=1C=C(C=CC1)CCN
Name
triethylamine
Quantity
7 mL
Type
reactant
Smiles
C(C)N(CC)CC
Name
dichloromethane
Quantity
180 mL
Type
solvent
Smiles
ClCCl
Name
DMAP
Quantity
10 mg
Type
catalyst
Smiles
CN(C)C=1C=CN=CC1
Step Two
Name
2-methylpropanoyl chloride
Quantity
1.52 mL
Type
reactant
Smiles
CC(C(=O)Cl)C
Step Three
Name
dichloromethane
Quantity
30 mL
Type
solvent
Smiles
ClCCl

Conditions

Stirring
Type
CUSTOM
Details
The mixture was stirred for 3 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
quenched with N1,N2-dimethyl-1,2-ethanediamine
WASH
Type
WASH
Details
washed sequentially with 0.5M HCl, water, and brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried (MgSO4)
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated

Outcomes

Product
Details
Reaction Time
 3 h
Name
desired product
Type
product
Smiles
BrC=1C=C(C=CC1)CCNC(C(C)C)=O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.